Cas no 2171640-17-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1473574
- 2171640-17-6
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid
-
- Inchi: 1S/C27H28N2O6/c1-3-4-13-23(24(30)29(2)27(25(31)32)14-15-34-17-27)28-26(33)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: ORWDXSPTIPYNNI-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)(C1)N(C)C(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 476.19473662g/mol
- Monoisotopic Mass: 476.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 855
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 105Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473574-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1473574-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473574-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]oxolane-3-carboxylic acid |
2171640-17-6 | 100mg |
$2963.0 | 2023-09-29 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid
3-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamido}oxolane-3-carboxylic Acid: A Comprehensive Overview
The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamido}oxolane-3-carboxylic acid (CAS No. 2171640-17-6) is a highly specialized chemical entity with significant potential in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl-substituted hexynamide moiety, and an oxolane ring with a carboxylic acid functionality. The combination of these functional groups makes this compound a versatile building block for advanced chemical transformations.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the amine functionality during complex reactions. Recent studies have highlighted the use of Fmoc derivatives in the development of bioconjugates and drug delivery systems, underscoring their importance in modern medicinal chemistry. The presence of the hexynamide group introduces additional reactivity, particularly in click chemistry applications, where alkynes are highly sought after for their ability to undergo rapid and selective cycloaddition reactions.
The oxolane ring (a cyclic ether) in this compound adds rigidity and stability to the molecule, which is advantageous in scenarios requiring precise control over molecular geometry. The carboxylic acid functionality further enhances the compound's versatility, enabling it to participate in esterification reactions or serve as a precursor for amide bond formation. Recent advancements in asymmetric catalysis have demonstrated the utility of such multifunctional compounds in constructing complex natural product analogs.
From a synthetic perspective, the preparation of this compound involves a series of carefully orchestrated reactions. The key steps typically include the installation of the Fmoc group via standard amide coupling techniques, followed by the construction of the hexynamide moiety through alkyne metathesis or other alkyne-forming reactions. The final assembly of the oxolane ring often employs ring-closing metathesis or traditional cyclization methods, depending on the desired stereochemical outcome.
Recent research has explored the application of this compound in various areas, including polymer chemistry and supramolecular assembly. For instance, its ability to undergo controlled polymerization under mild conditions has led to the development of novel polymeric materials with tailored mechanical properties. Additionally, its role as a linker in bioconjugate chemistry has been validated through successful applications in antibody-drug conjugates (ADCs), where precise control over payload delivery is critical.
In terms of biological applications, preliminary studies suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines, potentially due to its ability to disrupt cellular membranes or inhibit key enzymatic pathways. However, further investigations are required to fully elucidate its mechanism of action and optimize its therapeutic potential.
From an environmental standpoint, the synthesis and disposal of this compound must adhere to strict sustainability guidelines. The use of renewable feedstocks and catalytic processes can significantly reduce its ecological footprint while maintaining high yields and product quality.
In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamido}oxolane-3-carboxylic acid represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials science.
2171640-17-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidooxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)